Cas no 156720-61-5 (2,4-Azetidinedimethanol,1-acetyl-, trans- (9CI))

• Product name: 2,4-Azetidinedimethanol,1-acetyl-, trans- (9CI)
• CAS No: 156720-61-5
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 107561
• PubChem ID: 22880373

2,4-Azetidinedimethanol,1-acetyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Azetidinedimethanol,1-acetyl-, trans- (9CI)
• 2,4-Azetidinedimethanol, 1-acetyl-, trans- (9CI)
• SCHEMBL8303525
• 1-[(2S,4S)-2,4-BIS(HYDROXYMETHYL)AZETIDIN-1-YL]ETHANONE
• 156720-61-5

• Inchi： InChI=1S/C7H13NO3/c1-5(11)8-6(3-9)2-7(8)4-10/h6-7,9-10H,2-4H2,1H3
• InChI Key： MWACGOZASVGQOK-UHFFFAOYSA-N
• SMILES： OCC1CC(CO)N1C(=O)C

Computed Properties

• Exact Mass: 159.08959
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• PSA: 60.77